Methyl (4,6-dimethoxy-1,3,5-triazin-2-yl)carbamate
Cat. No. B8704980
M. Wt: 214.18 g/mol
InChI Key: RLVKLOFHIMTEHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04659368
Procedure details
2-Amino-4,6-dimethoxy-1,3,5-triazine (55.3 g) was added portionwise to 50% sodium hydride (38.0 g) in 1000 ml dry tetrahydrofuran at ambient temperature under nitrogen. After the reaction mixture was stirred for 1.25 hours, dimethylcarbonate (50.0 g) was added dropwise. The reaction mixture was stirred 16 hours at ambient temperature under nitrogen and concentrated hydrochloric acid (68 ml) was slowly added followed by 100 ml tetrahydrofuran. Insoluble material was removed via filtration and discarded. The filtrate was dried and the solvent removed under reduced pressure to give a solid which upon crystallization from ethanol afforded 43.9 g of the tital compound, m.p. 118°-122° C.
Name
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[N:7]=[C:6]([O:8][CH3:9])[N:5]=[C:4]([O:10][CH3:11])[N:3]=1.[H-].[Na+].[CH3:14][O:15][C:16](=O)[O:17]C.Cl>O1CCCC1>[CH3:9][O:8][C:6]1[N:5]=[C:4]([O:10][CH3:11])[N:3]=[C:2]([NH:1][C:16](=[O:17])[O:15][CH3:14])[N:7]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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55.3 g
|
|
Type
|
reactant
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|
Smiles
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NC1=NC(=NC(=N1)OC)OC
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|
Name
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|
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Quantity
|
38 g
|
|
Type
|
reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
|
1000 mL
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|
Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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|
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Quantity
|
50 g
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|
Type
|
reactant
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|
Smiles
|
COC(OC)=O
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Step Three
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Name
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|
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Quantity
|
68 mL
|
|
Type
|
reactant
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|
Smiles
|
Cl
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Step Four
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Name
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|
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Quantity
|
100 mL
|
|
Type
|
solvent
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|
Smiles
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O1CCCC1
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
|
After the reaction mixture was stirred for 1.25 hours
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|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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|
Details
|
See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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|
Details
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The reaction mixture was stirred 16 hours at ambient temperature under nitrogen
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|
Duration
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16 h
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
Insoluble material was removed via filtration
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The filtrate was dried
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent removed under reduced pressure
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to give a solid which
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
upon crystallization from ethanol
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Outcomes
Product
Details
Reaction Time |
1.25 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC1=NC(=NC(=N1)OC)NC(OC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 43.9 g | |
| YIELD: CALCULATEDPERCENTYIELD | 57.9% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
